Cas no 2172011-06-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid)

• Product name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid
• CAS No: 2172011-06-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6106860
• PubChem ID: 165583138

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid
• 2172011-06-0
• EN300-1538296
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidine-4-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-16(14-23(28)27-12-10-17(11-13-27)24(29)30)26-25(31)32-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： ICEOJYZISOJEEI-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(N1CCC(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid

Comprehensive Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid (CAS No. 2172011-06-0)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid (CAS No. 2172011-06-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a piperidine-4-carboxylic acid backbone, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently seek this compound due to its role in creating complex peptide sequences, a topic trending in drug discovery and bioconjugation technologies.

The growing demand for peptide-based therapeutics has placed compounds like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid at the forefront of modern research. Its Fmoc group ensures selective deprotection during synthesis, a feature highly valued in automated peptide synthesizers. Recent advancements in AI-driven molecular design have further highlighted the importance of such building blocks, as they enable the rapid prototyping of novel peptide drugs targeting diseases like cancer and metabolic disorders.

From a chemical perspective, the compound’s CAS No. 2172011-06-0 serves as a critical identifier for regulatory and procurement purposes. Laboratories and biotech firms often search for this identifier alongside terms like "Fmoc-protected amino acids" or "peptide coupling reagents," reflecting its niche yet essential role. The integration of green chemistry principles in peptide synthesis has also spurred interest in optimizing the use of such derivatives to reduce waste and improve yield.

In addition to its synthetic applications, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid is studied for its potential in prodrug development. Its structural flexibility allows for modifications that enhance drug delivery, a hot topic in personalized medicine. Researchers are particularly intrigued by its compatibility with enzyme-cleavable linkers, which are pivotal in targeted therapies.

The compound’s relevance extends to academic research, where it is used to teach advanced concepts in organic chemistry and biomolecular engineering. With the rise of online learning platforms, queries about its properties and applications have surged, making it a frequently discussed subject in scientific forums and patent literature.

Quality control and storage of CAS No. 2172011-06-0 are also critical considerations. Proper handling under anhydrous conditions and protection from light ensure its stability, a detail often emphasized in technical datasheets. As the pharmaceutical industry shifts toward high-throughput screening, the demand for reliable and pure building blocks like this compound continues to grow.

In summary, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid represents a cornerstone in modern peptide chemistry. Its versatility, coupled with emerging trends in biopharmaceuticals and sustainable synthesis, ensures its enduring significance in both industrial and academic settings. For researchers navigating the complexities of peptide design, this compound remains an indispensable tool.